1-propyl-1H-pyrrole-2-carbaldehyde
Cat. No. B1289907
M. Wt: 137.18 g/mol
InChI Key: ZJVXXKFZMHRLLH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04659726
Procedure details
In the same manner as described in Reference Example 2 (1) except that 1-n-propylpyrrole-2-carbaldehyde (prepared in the same manner as described in Can. J. Chem., 55, 4112, 1977, b.p. 72°-75°C./5 mmHg) (8.2 g, 60 mmole) is used instead of 1-isopropylpyrrole-2-carbaldehyde and further the product is isolated by silica gel column chromatography (solvent: dichloromethane) instead of distillation under reducted pressure, there is obtained 1-n-propylpyrrole-2-carbonitrile (3.6 g, yield: 45%).
[Compound]
Name
Example 2 ( 1 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Yield
45%
Identifiers
|
REACTION_CXSMILES
|
[CH2:1]([N:4]1[CH:8]=[CH:7][CH:6]=[C:5]1[CH:9]=O)[CH2:2][CH3:3].C([N:14]1C=CC=C1C=O)(C)C>ClCCl>[CH2:1]([N:4]1[CH:8]=[CH:7][CH:6]=[C:5]1[C:9]#[N:14])[CH2:2][CH3:3]
|
Inputs
Step One
[Compound]
|
Name
|
Example 2 ( 1 )
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CC)N1C(=CC=C1)C=O
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)N1C(=CC=C1)C=O
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
prepared in the same manner
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CC)N1C(=CC=C1)C#N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.6 g | |
| YIELD: PERCENTYIELD | 45% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
